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Compound of Interest

Compound Name: Syntelin

Cat. No.: B15604884 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are critical for maintaining a safe and compliant laboratory

environment. This guide provides a comprehensive operational plan for the safe disposal of

Syntelin, a selective CENP-E (Centromere-associated protein E) inhibitor used in research.

Disclaimer: A specific Safety Data Sheet (SDS) for Syntelin (CAS No. 438481-33-5) is not

readily available in public databases. The following procedures are based on general best

practices for the disposal of potent small molecule inhibitors and research-grade chemicals.[1]

[2] It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to adhere to all local, state, and federal regulations.

Chemical and Physical Properties of Syntelin
The following table summarizes key data for Syntelin, compiled from available chemical

information.[3][4]
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Identifier Data

CAS Number 438481-33-5

Molecular Formula C₂₁H₂₀N₆O₂S₃

Molecular Weight 484.62 g/mol

IUPAC Name

2-((5-(((4-amino-5,6,7,8-tetrahydrobenzo[5]

[6]thieno[2,3-d]pyrimidin-2-yl)thio)methyl)-4-

phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid

Appearance Solid powder

Solubility Soluble in DMSO, not in water

Storage
Short term (days to weeks) at 0-4°C; long term

(months to years) at -20°C.[3]

Experimental Protocols: General Handling and
Personal Protective Equipment (PPE)
Given that Syntelin is a potent biological inhibitor, all handling and disposal procedures must

be conducted with appropriate personal protective equipment (PPE) to minimize exposure.[1]

[7]

Required PPE:

Gloves: Double nitrile gloves are recommended.

Eye Protection: Safety goggles or a face shield.

Lab Coat: A standard laboratory coat must be worn.

Respiratory Protection: All handling of solid Syntelin and its concentrated solutions should

be performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.

[1]

Step-by-Step Disposal Procedures for Syntelin
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The primary method for the disposal of Syntelin and its associated waste is through a licensed

hazardous waste disposal service, typically coordinated by your institution's EHS department.

[7] Do not attempt to dispose of this chemical through standard laboratory drains or as regular

solid waste.

Phase 1: Waste Segregation and Collection
Proper segregation of hazardous waste at the point of generation is crucial to prevent

accidental chemical reactions and ensure compliant disposal.

Solid Waste:

Unused/Expired Syntelin: Collect any excess or expired solid Syntelin powder in its

original container or a new, clearly labeled, and sealable container.

Contaminated Labware: All disposable materials that have come into direct contact with

Syntelin (e.g., pipette tips, microfuge tubes, weigh boats, gloves, bench paper) must be

considered contaminated solid chemical waste.[1]

Collection: Place all solid waste into a designated, leak-proof hazardous waste container

lined with a heavy-duty plastic bag.

Liquid Waste:

Contaminated Solutions: All solutions containing Syntelin (e.g., stock solutions in DMSO,

cell culture media, assay buffers) must be collected as liquid chemical waste.[1]

Collection: Collect liquid waste in a dedicated, leak-proof, and chemically compatible

container with a secure screw-on cap. Be mindful of solvent compatibility; for instance,

halogenated and non-halogenated solvent waste should typically be collected separately.

[1]

Phase 2: Waste Container Labeling
Accurate and clear labeling is a critical safety and regulatory requirement.

Labeling: Affix a "Hazardous Waste" label to each waste container (both solid and liquid).
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Content Identification: Clearly list the full chemical name, "Syntelin," and its CAS number,

438481-33-5, on the label. For liquid waste, list all chemical constituents, including solvents

(e.g., "Syntelin, Dimethyl Sulfoxide (DMSO)").

Hazard Pictograms: Include appropriate hazard pictograms. While a specific SDS is

unavailable, for a potent research compound, pictograms for "Health Hazard" and "Irritant"

would be prudent as a precautionary measure.

Phase 3: Storage Prior to Disposal
Secure Storage: Keep all waste containers tightly sealed when not in use.

Designated Area: Store the labeled hazardous waste containers in a designated and secure

satellite accumulation area within your laboratory. This area should be well-ventilated and

have secondary containment (such as a chemical-resistant tray) to contain any potential

leaks.[1]

Phase 4: Final Disposal
Contact EHS: Once your waste container is full, or when you have completed your

experiments, contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup.

Follow Institutional Protocols: Adhere to all institutional procedures for waste pickup requests

and documentation.

Below is a diagram illustrating the logical workflow for the proper disposal of Syntelin.
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Caption: Workflow for the safe disposal of Syntelin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

